Cas no 443956-15-8 (6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one)

• Product Name: 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one
• CAS No: 443956-15-8
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 1033070
• PubChem ID: 11608093
• Update Time: 2025-10-28

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one
• 6-(hydroxymethyl)-4H-pyrido[3,2-b][1,4]thiazin-3-one
• 6-hydroxymethyl-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]lthiazine
• 2H-Pyrido[3,2-b]-1,4-thiazin-3(4H)-one, 6-(hydroxymethyl)-
• 6-hydroxymethyl-3-oxo-3,4-dihydro-2H-pyrido[3,2-][1,4]thiazine
• 6-hydroxymethyl-3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]thiazine
• 6-hydroxymethyl-4H-pyrido[3,2-b][1,4]thiazin-3-one
• AGN-PC-00CKIE
• AK120021
• KB-247217
• SureCN1267822
• DTXSID00469355
• QKCZJBYIJRYYFB-UHFFFAOYSA-N
• DB-350179
• SCHEMBL1267822
• 6-Hydroxymethyl-3-oxo-3,4-dihydro-2H-pyrido(3,2-b][1,4]thiazine
• 6-Hydroxymethyl-3-oxo-3,4-dihydro-2H-pvrido[3,2-b][1,4]thiazine
• 443956-15-8
• CS-0529248

• Inchi： 1S/C8H8N2O2S/c11-3-5-1-2-6-8(9-5)10-7(12)4-13-6/h1-2,11H,3-4H2,(H,9,10,12)
• InChI Key： QKCZJBYIJRYYFB-UHFFFAOYSA-N
• SMILES： S1CC(NC2C1=CC=C(CO)N=2)=O

Computed Properties

• Exact Mass: 196.03074
• Monoisotopic Mass: 196.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87.5Ų

Experimental Properties

• PSA: 62.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one: A Promising Compound in Medicinal Chemistry

6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one (CAS No. 443956-15-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrido[3,2-b][1,4]thiazines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties.

The chemical structure of 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one is characterized by a six-membered pyridine ring fused with a five-membered thiazine ring, with a hydroxymethyl group attached at the 6-position. This unique arrangement of functional groups contributes to its stability and reactivity, making it an attractive candidate for further investigation in drug development.

Recent studies have highlighted the potential of 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the disruption of bacterial cell wall synthesis and membrane integrity.

In addition to its antimicrobial properties, 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one has shown promise in antiviral research. Preliminary studies have demonstrated its ability to inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the modulation of viral entry and replication processes within host cells.

The anticancer potential of 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one has also been explored. In vitro studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS), leading to cell death.

Beyond its direct therapeutic effects, 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one has been investigated for its potential as a lead compound in drug discovery. Researchers are actively exploring structural modifications to enhance its pharmacological properties and reduce potential side effects. For instance, the introduction of additional functional groups or changes in the substitution pattern can significantly affect the compound's solubility, bioavailability, and target specificity.

The pharmacokinetic profile of 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one is another area of ongoing research. Studies have shown that this compound exhibits favorable absorption and distribution characteristics when administered orally or intravenously. However, further optimization is needed to improve its metabolic stability and reduce clearance rates.

In conclusion, 6-(Hydroxymethyl)-2H-pyrido[3,2-b][1,4]thiazin-3(4H)-one (CAS No. 443956-15-8) represents a promising candidate in medicinal chemistry with a wide range of potential applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound may play a significant role in addressing unmet medical needs in various therapeutic areas.